3-(4-Aminophenyl)-4-bromo-1-methylpyrazole
Overview
Description
3-(4-Aminophenyl)-4-bromo-1-methylpyrazole is a useful research compound. Its molecular formula is C10H10BrN3 and its molecular weight is 252.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Material Science and Corrosion Inhibition
Bipyrazole derivatives, including compounds structurally related to "4-(4-Bromo-1-methylpyrazol-3-yl)aniline," have been theoretically studied for their potential activity as corrosion inhibitors. A density functional theory (DFT) study elucidated the different inhibition efficiencies and reactive sites of these compounds, suggesting their potential application in protecting metals from corrosion (Wang et al., 2006).
Pharmaceutical Development
Compounds similar to "4-(4-Bromo-1-methylpyrazol-3-yl)aniline" have been synthesized and evaluated for their biological activity, including antimicrobial and antifungal properties. For instance, the synthesis and biological activity studies of 1,3,4-oxadiazole analogs revealed significant antibacterial, antifungal, and anti-inflammatory activities, highlighting the potential pharmaceutical applications of these compounds (Bhat et al., 2011).
Chemical Engineering and Electroluminescence
Research on substituted anilines and bipyrazole derivatives has also explored their use in electroluminescent devices and dyes. A study on tetradentate bis-cyclometalated platinum complexes, involving similar structural motifs, demonstrated applications in organic light-emitting diodes (OLEDs), with excellent performance and high external quantum efficiency (Vezzu et al., 2010).
Analytical Chemistry
Additionally, Schiff bases derived from compounds akin to "4-(4-Bromo-1-methylpyrazol-3-yl)aniline" have shown potential in analytical chemistry, particularly in the detection of metal ions. A study involving the synthesis, characterization, and potentiometric studies with Cu(II), Co(II), and Ni(II) ions of Schiff bases derived from 3-bromo-4-methyl aniline suggests their utility in analytical applications (Upadhyay et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
4-(4-bromo-1-methylpyrazol-3-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3/c1-14-6-9(11)10(13-14)7-2-4-8(12)5-3-7/h2-6H,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLWUWUJJHGPJCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC=C(C=C2)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370705 |
Source
|
| Record name | 4-(4-bromo-1-methylpyrazol-3-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
175276-41-2 |
Source
|
| Record name | 4-(4-bromo-1-methylpyrazol-3-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Propan-2-ylfuro[3,2-c]pyridine](/img/structure/B66753.png)
